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Compound of Interest

Compound Name: Aminomethanesulfonic acid

Cat. No.: B080838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aminomethanesulfonic acid (H₂NCH₂SO₃H) is a simple, bifunctional organocatalyst

possessing both a basic amino group and a strong Brønsted acid sulfonic acid group. Its solid,

stable, and eco-friendly nature makes it an attractive candidate for catalyzing a variety of

organic transformations. These application notes provide detailed protocols for the use of

aminomethanesulfonic acid as an efficient and reusable catalyst in key multi-component

reactions, offering advantages such as mild reaction conditions, operational simplicity, and high

yields.

General Experimental Workflow
The following diagram outlines a typical workflow for a multi-component reaction catalyzed by

aminomethanesulfonic acid. The process is characterized by its simplicity, often involving

one-pot synthesis followed by straightforward product isolation.
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Reaction Setup

Reaction

Work-up & Isolation

Charge flask with
reactants & solvent

Add Aminomethanesulfonic
Acid (catalyst)

Stir at specified
temperature/conditions

(e.g., Ultrasound)

Monitor reaction
progress by TLC

Quench reaction
(if necessary)

Upon completion

Filter to recover
solid catalyst

Extract product with
organic solvent

Purify by recrystallization
or column chromatography

Pure Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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